N-(4-(furan-2-carboxamido)phenyl)-6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: N-[4-(furan-2-carbonylamino)phenyl]-6-methyl-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C19H15N5O4/c1-11-10-24-15(18(26)20-11)9-14(23-24)17(25)21-12-4-6-13(7-5-12)22-19(27)16-3-2-8-28-16/h2-10H,1H3,(H,20,26)(H,21,25)(H,22,27)
• InChI Key: FUSSMNOWIMBIDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)NC3=CC=C(C=C3)NC(=O)C4=CC=CO4)C(=O)N1
• Molecular Formula: C19H15N5O4
• Molecular Weight: 377.4 g/mol
• CAS No.: 2034353-62-1

Description

N-(4-(furan-2-carboxamido)phenyl)-6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C19H15N5O4 and its molecular weight is 377.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthetic Pathways : The compound and its derivatives are synthesized through reactions involving furan-2,3-diones and various binucleophiles, showcasing the compound's role in producing heterocyclic structures with potential biological activities. These syntheses highlight the versatility of the compound in forming complex molecules with significant yields, facilitating the exploration of their chemical properties and activities (İ. Yıldırım & F. Kandemirli, 2005).
• Chemical Structures and Spectroscopy : Detailed spectroscopic analysis, including NMR, IR, and MS, plays a crucial role in confirming the structures of synthesized derivatives, providing a foundation for further investigations into their chemical behavior and interactions (A. K. Kamal El‐Dean et al., 2018).

Potential Bioactivities

• Antimicrobial Activity : Several studies focus on the synthesis of novel derivatives with the aim of investigating their antimicrobial properties. Compounds derived from pyrazole-3-carboxamide and related heterocycles have been evaluated against various bacterial strains, showing promise as antimicrobial agents (A. Cetin & Ishak Bildirici, 2016).
• Anticancer Potential : The synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives and their evaluation against cancer cell lines highlight the potential anticancer activities of these compounds. Such studies contribute to the identification of new therapeutic agents for cancer treatment (Khaled R. A. Abdellatif et al., 2014).